Cas no 1072945-06-2 (4,4,5,5-Tetramethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborolane
• CAS No: 1072945-06-2
• MF: C₁₃H₁₈BNO₄
• MW: 263.097323894501
• MDL: MFCD09027080
• CID: 829046
• PubChem ID: 46738770
• Update Time: 2025-06-14

4,4,5,5-Tetramethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborolane
• 4-Methyl-3-nitrophenylboronic acid pinacol ester
• A-4497
• X1522
• Z1936342570
• SCHEMBL4550135
• DTXSID40674421
• J-513975
• C14129
• 1072945-06-2
• 4-METHYL-3-NITROPHENYLBORONIC ACID, PINACOL ESTER
• BS-25991
• XYZOZOWGODLRCW-UHFFFAOYSA-N
• EN300-191676
• CS-0140958
• MFCD09027080
• AKOS015960132

• MDL： MFCD09027080
• Inchi： 1S/C13H18BNO4/c1-9-6-7-10(8-11(9)15(16)17)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3
• InChI Key： XYZOZOWGODLRCW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C)=C(C=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 263.13300
• Monoisotopic Mass: 263.1328882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.13
• PSA: 64.28000
• LogP: 2.72560

Additional information on 4,4,5,5-Tetramethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborolane (CAS No. 1072945-06-2)

4,4,5,5-Tetramethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborolane (CAS No. 1072945-06-2) is a highly specialized boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a dioxaborolane core and a nitrophenyl substituent, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and polymer chemistry. This compound has garnered significant attention due to its role in developing targeted therapies and advanced materials, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for 4,4,5,5-Tetramethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborolane is driven by its compatibility with transition-metal-catalyzed reactions, a hot topic in academic research and industrial applications. Researchers frequently search for "boronic ester derivatives" and "nitrophenyl boronate uses" to explore its potential in catalysis and molecular design. Its stability under mild conditions and high reactivity with aryl halides position it as a preferred choice for constructing complex biaryl structures, a key step in synthesizing pharmaceutical intermediates.

In the context of AI-driven drug discovery, CAS No. 1072945-06-2 is often highlighted for its role in high-throughput screening and fragment-based drug design. The compound's boron-containing moiety enables precise molecular recognition, a feature exploited in developing enzyme inhibitors and bioconjugates. Recent publications emphasize its utility in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in oncology research. These applications resonate with search queries like "boronate in drug development" and "nitrophenyl boronate solubility," reflecting user interest in its physicochemical properties.

From a material science perspective, 4,4,5,5-Tetramethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborolane contributes to the synthesis of organic electronic materials, such as OLEDs and conductive polymers. Its electron-withdrawing nitro group enhances charge transport properties, making it relevant for optoelectronic applications. Searches for "boronate-based semiconductors" or "nitrophenyl dopants" underscore its industrial relevance. Furthermore, its compatibility with flow chemistry techniques aligns with the push toward process intensification and waste reduction in chemical manufacturing.

Quality control and analytical characterization of CAS No. 1072945-06-2 are critical for ensuring reproducibility in research. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify purity and structural integrity. Users frequently inquire about "boronic ester stability" and "storage conditions for dioxaborolanes," highlighting the need for detailed handling guidelines. Proper storage under inert atmospheres and protection from moisture are essential to maintain its reactivity profile.

In summary, 4,4,5,5-Tetramethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborolane (CAS No. 1072945-06-2) bridges multiple disciplines, from medicinal chemistry to advanced materials engineering. Its versatility and alignment with cutting-edge research trends ensure its continued relevance in scientific innovation. As interest grows in sustainable synthetic methods and precision medicine, this compound will remain a focal point for both academic and industrial investigations.